Cas no 91641-05-3 (Benzeneacetonitrile,3,4-dihydroxy-a-(2-methylpropyl)-)

Benzeneacetonitrile,3,4-dihydroxy-a-(2-methylpropyl)- structure
91641-05-3 structure
Product Name:Benzeneacetonitrile,3,4-dihydroxy-a-(2-methylpropyl)-
CAS No:91641-05-3
MF:C12H15NO2
MW:205.253003358841
CID:799994
PubChem ID:45093013
Update Time:2025-04-19

Benzeneacetonitrile,3,4-dihydroxy-a-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile,3,4-dihydroxy-a-(2-methylpropyl)-
    • 2-(3,4-dihydroxyphenyl)-4-methylpentanenitrile
    • Valeronitrile, 2-(3,4-dihydroxyphenyl)-4-methyl- (7CI)
    • DTXSID00667132
    • 91641-05-3
    • Inchi: 1S/C12H15NO2/c1-8(2)5-10(7-13)9-3-4-11(14)12(15)6-9/h3-4,6,8,10,14-15H,5H2,1-2H3
    • InChI Key: QFQYDXHCZYLSBA-UHFFFAOYSA-N
    • SMILES: OC1=C(C=CC(=C1)C(C#N)CC(C)C)O

Computed Properties

  • Exact Mass: 205.11
  • Monoisotopic Mass: 205.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 64.2A^2
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